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Compound of Interest

Compound Name: Magnesium,;bromide

Cat. No.: B13915299

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
magnesium bromide hexahydrate (MgBr2:6H20). The information is curated for professionals in
research, scientific, and drug development fields, with a focus on presenting clear, quantitative
data and outlining the general experimental approaches for their determination.

Core Physical Properties

Magnesium bromide hexahydrate is an inorganic compound that exists as a white, crystalline
solid.[1][2] It is known for its hygroscopic nature, readily absorbing moisture from the
atmosphere.[3] This compound is comprised of a magnesium cation (Mg?*) and two bromide
anions (Br™), with six water molecules integrated into its crystal lattice.

Quantitative Data Summary

The following table summarizes the key physical properties of magnesium bromide
hexahydrate, compiled from various sources.
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Property Value Units
Molecular Formula MgBr2:6H20

Molecular Weight 292.20 g/mol
Melting Point 172.4 (decomposes) °C
Density 2.07 g/cm3
Solubility in Water 316 (at 0 °C) g/100 mL

Crystal System

Monoclinic

Appearance

Colorless monoclinic crystals

[2]141[5][6]L7]

Experimental Protocols for Property Determination

While specific, detailed experimental protocols for determining each physical property of

magnesium bromide hexahydrate are not readily available in the public domain, this section

outlines the general methodologies employed for characterizing hydrated compounds.

Determination of Molecular Weight

The molecular weight of magnesium bromide hexahydrate is a calculated value based on the

atomic weights of its constituent elements (Magnesium, Bromine, Hydrogen, and Oxygen) and

its chemical formula, MgBr2:6H20.[5]

Melting Point Determination

The melting point of a hydrated salt like magnesium bromide hexahydrate is typically

determined using a melting point apparatus. A small, powdered sample is placed in a capillary

tube and heated at a controlled rate. The temperature at which the solid begins to melt and the

temperature at which it completely liquefies are recorded. It is important to note that

magnesium bromide hexahydrate decomposes at its melting point.[4]

Density Measurement
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The density of a solid can be determined by several methods, including gas pycnometry, which
measures the volume of the solid by displacing a known volume of gas. The density is then
calculated by dividing the mass of the sample by the measured volume.

Solubility Analysis

To determine the solubility of magnesium bromide hexahydrate in water, a saturated solution is
prepared at a specific temperature (e.g., 0 °C). A known volume of the saturated solution is
then carefully evaporated to dryness, and the mass of the remaining solid is measured. The
solubility is expressed as the mass of the solute that can dissolve in 100 mL of the solvent at
that temperature.

Crystal Structure Analysis

The crystal structure of magnesium bromide hexahydrate is determined using X-ray
crystallography.[4] This technique involves passing X-rays through a single crystal of the
compound. The diffraction pattern of the X-rays is then analyzed to determine the arrangement
of atoms within the crystal lattice, including the parameters of the unit cell and the overall
crystal system. The crystal system for magnesium bromide hexahydrate has been identified as
monoclinic.[6]

Logical Workflow for Physical Property
Characterization

The following diagram illustrates a general workflow for the experimental determination of the
physical properties of a hydrated compound like magnesium bromide hexahydrate.
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Caption: Workflow for characterizing the physical properties of a hydrated salt.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Magnesium Bromide Hexahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13915299#physical-properties-of-magnesium-
bromide-hexahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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